DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER
Overview
Description
Dodecylmethylsiloxane-hydroxypolyalkyleneoxypropyl methylsiloxane copolymer, also known as DMH-POSS, is a synthetic polymer that has gained significant attention in the scientific community due to its unique properties and potential applications. DMH-POSS is a copolymer of two different siloxane monomers, dodecylmethylsiloxane and hydroxypolyalkyleneoxypropyl methylsiloxane, which gives it a unique combination of hydrophobic and hydrophilic properties.
Scientific Research Applications
DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER has a wide range of potential scientific research applications, including drug delivery, tissue engineering, and biosensors. This compound has been shown to improve the solubility and stability of drugs, making it an ideal candidate for drug delivery systems. This compound has also been used as a scaffold material in tissue engineering, as it has been shown to support cell growth and proliferation. Additionally, this compound has been used in biosensors to detect biomolecules and other analytes.
Mechanism of Action
The mechanism of action of DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER is not fully understood, but it is believed to be related to its hydrophobic and hydrophilic properties. This compound is able to interact with both hydrophobic and hydrophilic molecules, allowing it to improve the solubility and stability of drugs, as well as support cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well-tolerated by cells and tissues. In vitro and in vivo studies have demonstrated that this compound does not cause significant changes in cell viability, proliferation, or morphology. Additionally, this compound has been shown to have minimal effects on the immune system.
Advantages and Limitations for Lab Experiments
DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER has several advantages for lab experiments, including its ability to improve the solubility and stability of drugs, support cell growth and proliferation, and detect biomolecules and other analytes. However, this compound also has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER research, including the development of new drug delivery systems, the optimization of tissue engineering scaffolds, and the development of new biosensors. Additionally, there is potential for this compound to be used in other applications, such as coatings and adhesives. Further research is needed to fully understand the potential of this compound and to develop new applications for this unique copolymer.
Synthesis Methods
DODECYLMETHYLSILOXANE-HYDROXYPOLYALKYLENEOXYPROPYL METHYLSILOXANE COPOLYMER is synthesized through a two-step process. The first step involves the synthesis of dodecylmethylsiloxane and hydroxypolyalkyleneoxypropyl methylsiloxane monomers. The second step involves the polymerization of the two monomers using a platinum catalyst. The resulting copolymer has a molecular weight of approximately 5000-6000 g/mol.
Properties
| 145686-74-4 | |
Molecular Formula |
C10H11FN2O |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
